N~2~-[(4-chlorophenyl)sulfonyl]-N~2~-(3-methylphenyl)-N~1~-(2-phenylethyl)glycinamide

• IUPAC Name: 2-(N-(4-chlorophenyl)sulfonyl-3-methylanilino)-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C23H23ClN2O3S/c1-18-6-5-9-21(16-18)26(30(28,29)22-12-10-20(24)11-13-22)17-23(27)25-15-14-19-7-3-2-4-8-19/h2-13,16H,14-15,17H2,1H3,(H,25,27)
• InChI Key: CBZUDSUGJMPPLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N(CC(=O)NCCC2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C23H23ClN2O3S
• Molecular Weight: 443.0 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to "N2-[(4-chlorophenyl)sulfonyl]-N2-(3-methylphenyl)-N1-(2-phenylethyl)glycinamide" involves multistep synthetic routes, often starting from basic phenyl or chlorophenyl substrates. Techniques such as photoredox-catalyzed cascade annulations have been developed to obtain benzothiophenes and benzoselenophenes from related substrates in moderate to good yields at ambient temperature (Yan et al., 2018). This method indicates the potential for innovative synthetic approaches in creating complex molecules.

Molecular Structure Analysis

X-ray crystallography is a common technique used to determine the molecular structure of compounds. For compounds with chlorophenyl and sulfonyl groups, the crystal structure reveals how these functional groups influence the overall molecular conformation and intermolecular interactions (Adamovich et al., 2017).

Chemical Reactions and Properties

The reactivity of sulfonyl chlorides with various substrates is crucial in synthesizing sulfonamide compounds. For instance, photoredox-catalyzed reactions have been employed to fuse sulfonyl chlorides with phenyl substrates, yielding complex heterocyclic structures indicative of the compound's reactive nature (Yan et al., 2018).